N-[(5-methoxy-1H-indol-3-yl)methyl]-N-(2-phenylethyl)amine

• IUPAC Name: N-[(5-methoxy-1H-indol-3-yl)methyl]-2-phenylethanamine
• InChI: InChI=1S/C18H20N2O/c1-21-16-7-8-18-17(11-16)15(13-20-18)12-19-10-9-14-5-3-2-4-6-14/h2-8,11,13,19-20H,9-10,12H2,1H3
• InChI Key: RPMBSELIDJQQMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CNCCC3=CC=CC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

Indole derivatives, such as the one you mentioned, are aromatic heterocyclic organic compounds. They have a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Indole derivatives are widely distributed in the natural world and have been found in many of the important synthetic drug molecules.

Molecular Structure Analysis

The molecular structure of indole derivatives is characterized by a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The specific structure of “N-[(5-methoxy-1H-indol-3-yl)methyl]-N-(2-phenylethyl)amine” would require more specific information.

Scientific Research Applications

Indole derivatives, including “N-[(5-methoxy-1H-indol-3-yl)methyl]-N-(2-phenylethyl)amine”, have been found to possess various biological activities. . This wide range of biological activities makes indole derivatives a subject of interest for researchers in the field of medicinal chemistry.

Indole derivatives have shown significant antiviral activity. . .

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Indole derivatives have shown promising results in the field of oncology. .

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

. This makes them potential candidates for the development of new antimicrobial drugs.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that indole derivatives can inhibit tubulin polymerization . This inhibition can lead to cell apoptosis, cell cycle arrest in the G2/M phase, and other downstream effects .

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound affects multiple pathways. For instance, the inhibition of tubulin polymerization is a key pathway in the action of many anticancer drugs .

Result of Action

It is known that indole derivatives can induce cell apoptosis and arrest the cell cycle in the g2/m phase . These effects are often associated with the inhibition of tubulin polymerization .

Future Directions

Indole derivatives have been the subject of extensive research due to their diverse biological activities and potential therapeutic applications. Future research will likely continue to explore the synthesis of new indole derivatives, their biological activities, and their potential applications in medicine.